Cas no 933735-13-8 ((6-methylpyrimidin-4-yl)methanamine)

• Product Name: (6-methylpyrimidin-4-yl)methanamine
• CAS No: 933735-13-8
• MF: C₆H₉N₃
• MW: 123.155760526657
• CID: 4666095
• PubChem ID: 18727901
• Update Time: 2025-06-13

(6-methylpyrimidin-4-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (6-methylpyrimidin-4-yl)methanamine
• 4-Pyrimidinemethanamine, 6-methyl-

• Inchi： 1S/C6H9N3/c1-5-2-6(3-7)9-4-8-5/h2,4H,3,7H2,1H3
• InChI Key： ZYQONZLGCFLFIG-UHFFFAOYSA-N
• SMILES： C1=NC(C)=CC(CN)=N1

Computed Properties

• Exact Mass: 123.079647300g/mol
• Monoisotopic Mass: 123.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 84.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 1.1±0.0 g/cm3
• Boiling Point: 240.2±0.0 °C at 760 mmHg
• Flash Point: 122.3±0.0 °C
• Vapor Pressure: 0.0±0.0 mmHg at 25°C

(6-methylpyrimidin-4-yl)methanamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (6-methylpyrimidin-4-yl)methanamine

Recent Advances in the Study of (6-methylpyrimidin-4-yl)methanamine (CAS: 933735-13-8) in Chemical Biology and Pharmaceutical Research

The compound (6-methylpyrimidin-4-yl)methanamine, identified by the CAS number 933735-13-8, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its pyrimidine core and methylamine substituent, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a building block for more complex pharmacophores. This research brief aims to summarize the latest findings and highlight the compound's relevance in drug discovery and development.

One of the key areas of interest is the role of (6-methylpyrimidin-4-yl)methanamine in the synthesis of kinase inhibitors. Kinases are critical targets in the treatment of cancers and inflammatory diseases, and the pyrimidine scaffold is a common motif in many kinase inhibitors. Recent research has demonstrated that modifications to the (6-methylpyrimidin-4-yl)methanamine structure can enhance selectivity and potency against specific kinase targets. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the development of a novel series of inhibitors incorporating this moiety, showing improved efficacy in preclinical models of non-small cell lung cancer.

Another significant advancement involves the use of (6-methylpyrimidin-4-yl)methanamine in the design of small molecule modulators for G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane proteins involved in numerous physiological processes, making them attractive targets for drug development. Researchers have successfully utilized this compound as a key intermediate in the synthesis of GPCR ligands with high affinity and specificity. A recent study in ACS Chemical Biology highlighted its application in the development of allosteric modulators for the adenosine A2A receptor, which has implications for treating neurodegenerative disorders.

In addition to its therapeutic potential, (6-methylpyrimidin-4-yl)methanamine has also been explored for its utility in chemical biology tools. Its ability to serve as a versatile building block for fluorescent probes and affinity tags has been demonstrated in several studies. For example, a 2022 publication in Chemical Communications described the synthesis of a fluorescent derivative of this compound, which was used to visualize kinase activity in live cells. Such tools are invaluable for understanding cellular signaling pathways and identifying new drug targets.

Despite these promising developments, challenges remain in the optimization of (6-methylpyrimidin-4-yl)methanamine-based compounds. Issues such as metabolic stability, bioavailability, and off-target effects need to be addressed to fully realize their therapeutic potential. Ongoing research is focused on structural modifications and formulation strategies to overcome these limitations. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

In conclusion, (6-methylpyrimidin-4-yl)methanamine (CAS: 933735-13-8) represents a versatile and valuable scaffold in chemical biology and pharmaceutical research. Its applications in kinase inhibitors, GPCR modulators, and chemical probes underscore its broad utility. As research continues to uncover new insights into its properties and potential, this compound is poised to play a pivotal role in the development of next-generation therapeutics. Future studies will likely explore its use in combination therapies and personalized medicine, further expanding its impact on human health.